Cas no 216686-77-0 (Thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione, 3-methyl-1-(2-methylpropyl)-)

• Product Name: Thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione, 3-methyl-1-(2-methylpropyl)-
• CAS No: 216686-77-0
• MF: C₁₁H₁₄N₂O₂S
• MW: 238.306061267853
• CID: 1408942
• Update Time: 2024-08-15

Thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione, 3-methyl-1-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione, 3-methyl-1-(2-methylpropyl)-

• Inchi： 1S/C11H14N2O2S/c1-7(2)6-13-10-8(4-5-16-10)9(14)12(3)11(13)15/h4-5,7H,6H2,1-3H3
• InChI Key： VMIMPKCZFHNUQG-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(=O)C2C=CSC=2N1CC(C)C

Computed Properties

• Exact Mass: 238.07772

Experimental Properties

• Density: 1.242±0.06 g/cm3(Predicted)
• Boiling Point: 358.1±34.0 °C(Predicted)
• PSA: 40.62
• pka: -1.84±0.20(Predicted)